Cas no 1251602-96-6 (3-{3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-ylmethyl}benzonitrile)

• Product Name: 3-{3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-ylmethyl}benzonitrile
• CAS No: 1251602-96-6
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6049145
• PubChem ID: 49664327
• Update Time: 2024-01-16

3-{3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-ylmethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-ylmethyl}benzonitrile
• 3-[[3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-4$l^{6},1,2-benzothiadiazin-1-yl]methyl]benzonitrile
• AKOS021910203
• 3-[[3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-4lambda6,1,2-benzothiadiazin-1-yl]methyl]benzonitrile
• 3-{[3-(1-AZEPANYLCARBONYL)-7-METHYL-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-1-YL]METHYL}BENZONITRILE
• 3-{[3-(azepane-1-carbonyl)-7-methyl-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl]methyl}benzonitrile
• 3-((3-(azepane-1-carbonyl)-7-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-1-yl)methyl)benzonitrile
• 1251602-96-6
• 3-{[3-(1-azepanylcarbonyl)-7-methyl-4,4-dioxo-4lambda~6~,1,2-benzothiadiazin-1(4H)-yl]methyl}benzonitrile
• F3406-6684

• Inchi： 1S/C23H24N4O3S/c1-17-9-10-21-20(13-17)27(16-19-8-6-7-18(14-19)15-24)25-22(31(21,29)30)23(28)26-11-4-2-3-5-12-26/h6-10,13-14H,2-5,11-12,16H2,1H3
• InChI Key： RADHUYDTQSUDPN-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N(C([H])([H])C2C([H])=C([H])C([H])=C(C#N)C=2[H])N=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines